4-ethyl-N-[2-hydroxy-2-(oxan-4-yl)-2-phenylethyl]-2,3-dioxopiperazine-1-carboxamide

• IUPAC Name: 4-ethyl-N-[2-hydroxy-2-(oxan-4-yl)-2-phenylethyl]-2,3-dioxopiperazine-1-carboxamide
• InChI: InChI=1S/C20H27N3O5/c1-2-22-10-11-23(18(25)17(22)24)19(26)21-14-20(27,15-6-4-3-5-7-15)16-8-12-28-13-9-16/h3-7,16,27H,2,8-14H2,1H3,(H,21,26)
• InChI Key: XBIXKWZUXAXEOF-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCN(C(=O)C1=O)C(=O)NCC(C2CCOCC2)(C3=CC=CC=C3)O
• Molecular Formula: C20H27N3O5
• Molecular Weight: 389.4 g/mol

Description

4-ethyl-N-[2-hydroxy-2-(oxan-4-yl)-2-phenylethyl]-2,3-dioxopiperazine-1-carboxamide is a useful research compound. Its molecular formula is C20H27N3O5 and its molecular weight is 389.452. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis Techniques

The compound 4-ethyl-N-[2-hydroxy-2-(oxan-4-yl)-2-phenylethyl]-2,3-dioxopiperazine-1-carboxamide, while not directly mentioned, is related to a category of chemicals that have seen various synthesis techniques in scientific research. A notable synthesis method involves the preparation of crystalline forms of related dioxopiperazine compounds using triphosgene, reacting under mild conditions to achieve high yields. This method is advantageous due to its mild reaction conditions and high efficiency (Wei et al., 2008).

Potential Nootropic Agents

Research into similar compounds has identified potential nootropic agents through the synthesis of 1,4-disubstituted 2-oxopyrrolidines and related compounds. These compounds were tested for nootropic activity, indicating a scientific interest in exploring the cognitive-enhancing potential of such molecules (Valenta et al., 1994).

Chemical Properties and Applications

The chemical properties and potential applications of related dioxopiperazine compounds have been explored, including their synthesis methods and biological activities. Studies have focused on the synthesis of aryl-substituted tetraoxopiperazines, examining their solubility, recrystallization, and reactions with glycols to produce symmetrical p-substituted diphenyl oxamides (Tetenbaum, 1973). This research underlines the versatility and reactivity of dioxopiperazine structures, which could be relevant for the study of this compound.

Antimicrobial and Anticancer Activities

Novel pyrazolopyrimidines derivatives, structurally similar to dioxopiperazine compounds, have been synthesized and evaluated for their antimicrobial and anticancer activities. These studies reveal the potential therapeutic applications of such compounds in treating various diseases, highlighting the broader relevance of dioxopiperazine derivatives in medicinal chemistry (Rahmouni et al., 2016).